3-(Hexadecylamino)propane-1,2-diol

• CAS No.: 7517-27-3
• Molecular Formula: C19H41NO2
• Molecular Weight: 315.5 g/mol
• IUPAC Name: 3-(hexadecylamino)propane-1,2-diol
• InChI: InChI=1S/C19H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-19(22)18-21/h19-22H,2-18H2,1H3
• InChI Key: NQDNTSUCOCYXMR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCNCC(CO)O

Description

3-(Hexadecylamino)propane-1,2-diol is a useful research compound. Its molecular formula is C19H41NO2 and its molecular weight is 315.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hexadecylamine (5.00 g, 0.024 moles) was dissolved in absolute ethanol, and glycidol (3.07 g, 0.041 moles) was added dropwise. The reaction was refluxed under nitrogen for 4 hours then allowed to stir overnight. After 22 hours of refluxing, the reaction was stopped and a white solid formed during the cooling stage. The solid was recovered and recrystallized in hot hexane. (yield=2.02g)